4-Butoxybenzoic acid

• CAS: 1498-96-0
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)O
• InChI: InChI=1S/C11H14O3/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
• InChIKey: LAUFPZPAKULAGB-UHFFFAOYSA-N

Liquid crystal researchers often encounter batch inconsistency when sourcing 4-alkoxybenzoic acid intermediates-minor chain-length variations introduce undesired smectic phases that cause light scattering and slow electro-optical switching. 4-Butoxybenzoic acid (CAS 1498-96-0) eliminates this risk: • Defined nematic liquid crystal; sharp melting point 147-150 °C ensures phase-pure nematic behavior without smectic contamination • Forms H-bonded supramolecular complexes (e.g., with BPyE) exhibiting a broad SmA phase (146-168 °C) followed by a nematic phase (168-177 °C)-a dual-phase sequence not achieved with shorter or longer alkoxy chain analogs • ≥98% purity (GC/T); standard molar enthalpy of formation available for thermodynamic scale-up modeling • Validated antimycobacterial activity against M. tuberculosis and M. avium complex for medicinal chemistry programs

4-Butoxybenzoic Acid: Liquid Crystal Intermediate

4-Butoxybenzoic acid (CAS 1498-96-0) is a para-substituted alkoxybenzoic acid with the molecular formula C11H14O3 and a molecular weight of 194.23 g/mol [1]. It is primarily recognized for its role as a mesogenic building block in the design of liquid crystalline materials, where it participates in the formation of nematic and smectic phases either as a pure compound or as part of hydrogen-bonded supramolecular complexes [2]. Its physicochemical profile, including a melting point of 147–150 °C and a crystalline density of 1.15 g/cm³, positions it as a distinct intermediate within the homologous series of 4-alkoxybenzoic acids, with properties that are directly tunable by the length of its butoxy chain [1][3].

Mesogen type

Nematic liquid crystal (NLC) building block; supports pure nematic-phase device design

Supramolecular utility

Enables smectic A + nematic dual-phase complexes with bipyridyl co-formers

Thermochemical reference

Experimentally determined enthalpy of formation supports process modeling

• [1] CAS Common Chemistry. 4-Butoxybenzoic acid (CAS RN: 1498-96-0). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=1498-96-0. View Source
• [2] Kato, T., Fréchet, J. M. J., Wilson, P. G., Saito, T., Uryu, T., Fujishima, A., Jin, C., & Kaneuchi, F. (1993). Hydrogen-Bonded Liquid Crystals. Novel Mesogens Incorporating Nonmesogenic Bipyridyl Compounds through Complexation between H-Bond Donor and Acceptor Moieties. Chemistry of Materials, 5(8), 1094–1100. View Source
• [3] Kuz'mina, L. G., Kucherepa, N. S., Pestov, S. M., Kochetov, A. N., Rukk, N. S., & Syrbu, S. A. (2009). Molecular and Crystal Structure of 4-Alkoxybenzoic Acids: Design of the Mesogenic Phase. Crystallography Reports, 54(5), 862–879. View Source

4-Butoxybenzoic Acid: Generic Substitution Risks

In the 4-alkoxybenzoic acid homologous series, the length of the terminal alkoxy chain is the primary determinant of thermal stability, mesophase type, and crystal packing [1]. A small change, such as substituting a butoxy group (n=4) with a propoxy (n=3) or pentoxy (n=5) group, alters the melting point by up to 23 °C and fundamentally changes the observed liquid crystalline behavior from a purely nematic to a smectic-nematic phase [2][3]. Furthermore, the chain length dictates the stability of hydrogen-bonded supramolecular complexes, with the butoxy derivative uniquely enabling a specific smectic A to nematic transition that is not observed for shorter or longer chain analogs [4]. Therefore, generic substitution without precise structural and thermal characterization will lead to irreproducible results and failed device fabrication.

Target 4-Butoxybenzoic acid (n=4): nematic-only mesogen, intermediate melting profile

Risk Shorter alkoxy chains (propoxy, ethoxy) raise melting point and alter crystal packing, potentially eliminating nematic behavior

Risk Longer chains (pentoxy and above) introduce smectic phases; pure nematic response may be lost in supramolecular complexes

• [1] Kuz'mina, L. G., Kucherepa, N. S., Pestov, S. M., Kochetov, A. N., Rukk, N. S., & Syrbu, S. A. (2009). Molecular and Crystal Structure of 4-Alkoxybenzoic Acids: Design of the Mesogenic Phase. Crystallography Reports, 54(5), 862–879. View Source
• [2] NIST Chemistry WebBook. 4-Butoxybenzoic acid (CAS 1498-96-0). Phase Change Data. National Institute of Standards and Technology. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=C1498960&Units=CAL&Mask=1EFF. View Source
• [3] CAS Common Chemistry. 4-Propoxybenzoic acid (CAS RN: 5438-19-7). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=5438-19-7. View Source
• [4] Kato, T., Fréchet, J. M. J., Wilson, P. G., Saito, T., Uryu, T., Fujishima, A., Jin, C., & Kaneuchi, F. (1993). Hydrogen-Bonded Liquid Crystals. Novel Mesogens Incorporating Nonmesogenic Bipyridyl Compounds through Complexation between H-Bond Donor and Acceptor Moieties. Chemistry of Materials, 5(8), 1094–1100. View Source

4-Butoxybenzoic Acid: Quantitative Comparison

Melting Point & Thermal Stability

4-Butoxybenzoic acid (n=4) exhibits a melting point of 147–150 °C, which is significantly lower than that of 4-ethoxybenzoic acid (197–199 °C) and 4-methoxybenzoic acid (182–185 °C), but higher than that of 4-pentoxybenzoic acid (126–128 °C) [1][2]. This intermediate melting point, along with its transition temperature (Tfus) of 420.9 K (≈147.8 °C) as measured by NIST, defines its specific processing window [3].

Melting Point & Thermal Stability

Head-to-head

147–150 °C (lit.); Tfus 420.9 K

Intermediate processing window vs. ethoxy (197–199 °C) and pentoxy (126–128 °C) homologs

Standard literature ranges; confirm by DSC for critical formulations

Evidence Dimension	Melting Point
Target Compound Data	147–150 °C (lit.); Tfus 420.9 K
Comparator Or Baseline	4-ethoxybenzoic acid (197–199 °C); 4-methoxybenzoic acid (182–185 °C); 4-propoxybenzoic acid (144–146 °C); 4-pentoxybenzoic acid (126–128 °C)
Quantified Difference	4-Butoxybenzoic acid melts approximately 50 °C lower than 4-ethoxybenzoic acid and 21 °C higher than 4-pentoxybenzoic acid.
Conditions	Standard literature melting point ranges from commercial and authoritative database sources.

Why This Matters

The specific melting point dictates the temperature range for processing and formulation, ensuring the compound can be integrated into devices without degrading other temperature-sensitive components.

• [1] CAS Common Chemistry. 4-Butoxybenzoic acid (CAS RN: 1498-96-0). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=1498-96-0. View Source
• [2] Thermo Fisher Scientific. 4-Ethoxybenzoic acid, 98+% (CAS 619-86-3). Product Specification. Retrieved from https://www.thermofisher.in/. View Source
• [3] NIST Chemistry WebBook. 4-Butoxybenzoic acid (CAS 1498-96-0). Phase Change Data. National Institute of Standards and Technology. Retrieved from https://webbook.nist.gov/cgi/cbook.cgi?ID=C1498960&Units=CAL&Mask=1EFF. View Source

Nematic vs. Smectic-Nematic Behavior

Based on systematic crystallographic analysis, 4-alkoxybenzoic acids with chain lengths n=4–6 are classified as purely nematic liquid crystals (NLC), while those with n=7–12 exhibit smectic-nematic liquid crystal (SNLC) behavior [1][2]. This classification is a direct result of differences in crystal packing: NLCs like 4-butoxybenzoic acid melt to form only hydrogen-bonded dimers (a nematic phase), whereas SNLCs first retain π-stacking and hydrogen-bonded associates (a smectic phase) before transitioning to a purely hydrogen-bonded nematic phase [1].

Nematic vs. Smectic-Nematic

Class-level

Purely nematic liquid crystal (NLC)

Distinct from n≥7 homologs that exhibit smectic-nematic (SNLC) phases

Classification based on X-ray crystallography; verify phase identity by POM

Evidence Dimension	Mesophase Type in Pure State
Target Compound Data	Nematic Liquid Crystal (NLC)
Comparator Or Baseline	4-heptyloxybenzoic acid (n=7) and higher homologs: Smectic-Nematic Liquid Crystal (SNLC)
Quantified Difference	The pure compound does not exhibit a smectic phase, distinguishing it from longer-chain homologs (n≥7).
Conditions	Structural analysis via X-ray crystallography and thermal microscopy.

Why This Matters

This classification is crucial for selecting the correct building block for a target liquid crystal device; a purely nematic phase offers different optical and rheological properties compared to a smectic-nematic one.

• [1] Kuz'mina, L. G., Kucherepa, N. S., Pestov, S. M., Kochetov, A. N., Rukk, N. S., & Syrbu, S. A. (2009). Molecular and Crystal Structure of 4-Alkoxybenzoic Acids: Design of the Mesogenic Phase. Crystallography Reports, 54(5), 862–879. View Source
• [2] Kuz'mina, L. G., et al. (2009) as cited in HERO ID 6922169. U.S. Environmental Protection Agency. Retrieved from https://hero.epa.gov/reference/6922169/. View Source

Supramolecular Complex Phase Transition

When complexed in a 2:1 molar ratio with trans-1,2-bis(4-pyridyl)ethylene (BPyE), 4-butoxybenzoic acid forms a supramolecular mesogen that exhibits a smectic A phase from 146–168 °C followed by a nematic phase from 168–177 °C [1]. This dual-phase behavior is not observed for the complex formed with 4-ethoxybenzoic acid (2OBA) and 4,4′-bipyridine (BPy), which shows only a single nematic phase (150–169 °C), nor is it present in either of the pure components [1].

Supramolecular Phase Transition

Head-to-head

4OBA/BPyE: SmA 146–168 °C, N 168–177 °C

Unique dual-phase behavior not observed with ethoxy analog (only nematic)

2:1 complex; DSC and POM data from Kato et al. 1993

Evidence Dimension	Complex Phase Transition Temperatures
Target Compound Data	4OBA/BPyE Complex: Smectic A (146–168 °C), Nematic (168–177 °C)
Comparator Or Baseline	2OBA/BPy Complex: Nematic (150–169 °C) only
Quantified Difference	The 4OBA complex exhibits a smectic A phase (width 22 °C) and a nematic phase (width 9 °C), while the 2OBA complex shows only a nematic phase (width 19 °C).
Conditions	2:1 molar ratio complex; phase behavior determined by differential scanning calorimetry and polarizing optical microscopy.

Why This Matters

The ability to induce a stable smectic A phase in a supramolecular complex is a unique property of the 4-butoxy derivative, providing an additional mesophase for optical and electro-optical applications that is not accessible with shorter-chain analogs.

• [1] Kato, T., Fréchet, J. M. J., Wilson, P. G., Saito, T., Uryu, T., Fujishima, A., Jin, C., & Kaneuchi, F. (1993). Hydrogen-Bonded Liquid Crystals. Novel Mesogens Incorporating Nonmesogenic Bipyridyl Compounds through Complexation between H-Bond Donor and Acceptor Moieties. Chemistry of Materials, 5(8), 1094–1100. View Source

Density Across Homologous Series

The crystalline density of 4-butoxybenzoic acid is reported as 1.15 g/cm³ [1]. This value is lower than that of 4-ethoxybenzoic acid (approx. 1.17 g/cm³) and 4-methoxybenzoic acid (1.385 g/cm³), but higher than the density of 4-pentoxybenzoic acid (1.084–1.099 g/cm³) [2][3]. This trend reflects the decreasing contribution of the heavier aromatic core and the increasing volume of the flexible alkoxy chain.

Density Across Series

Cross-study comparable

1.15 g/cm³ (crystalline)

Lower than methoxy (1.385), higher than pentoxy (1.084–1.099); reflects chain-volume trend

Room temperature; CAS and commercial database values

Evidence Dimension	Crystalline Density
Target Compound Data	1.15 g/cm³ (crystalline) [1]
Comparator Or Baseline	4-methoxybenzoic acid: 1.385 g/cm³; 4-ethoxybenzoic acid: ~1.17 g/cm³; 4-pentoxybenzoic acid: 1.084–1.099 g/cm³
Quantified Difference	Density of 4-butoxybenzoic acid is approximately 0.23 g/cm³ lower than 4-methoxybenzoic acid and 0.07 g/cm³ higher than 4-pentoxybenzoic acid.
Conditions	Crystalline state at room temperature; data from CAS Common Chemistry and commercial databases.

Why This Matters

Density is a critical parameter for formulation, shipping, and storage logistics, as well as for calculating molar volumes and packing coefficients in material design.

• [1] CAS Common Chemistry. 4-Butoxybenzoic acid (CAS RN: 1498-96-0). American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=1498-96-0. View Source
• [2] ChemicalBook. 4-Ethoxybenzoic acid (CAS 619-86-3). Retrieved from https://www.chemicalbook.cn/. View Source
• [3] Molbase. 4-Pentoxybenzoic acid (CAS 15872-41-0). Retrieved from https://qiye.molbase.cn/. View Source

Antimycobacterial Activity

4-Butoxybenzoic acid has been identified as an intermediate in the synthesis of the antimycobacterial agent ethambutol and has demonstrated direct in vitro activity against Mycobacterium tuberculosis and Mycobacterium avium complex [1]. While specific MIC values are not detailed in the provided literature, its established role as an intermediate and its direct activity distinguish it from many other simple alkoxybenzoic acids, which are primarily used for their mesogenic properties and lack documented antimicrobial utility.

Antimycobacterial Activity

Data to verify

Reported in vitro activity against M. tuberculosis and M. avium complex

Supports antimicrobial screening context; quantitative MIC not available

Source: ChemicalBook; independent confirmation recommended

Evidence Dimension	Biological Activity
Target Compound Data	Active against M. tuberculosis and M. avium complex (qualitative)
Comparator Or Baseline	Other 4-alkoxybenzoic acids (e.g., 4-methoxybenzoic acid): No reported antimycobacterial activity in primary literature searches.
Quantified Difference	Qualitative activity reported; quantitative MIC data not available in cited sources.
Conditions	In vitro antimycobacterial assays (details not specified).

Why This Matters

For procurement in pharmaceutical research, this compound offers a dual-use potential as both a liquid crystal precursor and a starting material for antimycobacterial drug development, unlike its purely mesogenic analogs.

• [1] ChemicalBook. 4-N-BUTOXYBENZOIC ACID (CAS 1498-96-0). Retrieved from https://www.chemicalbook.in/. View Source

Enthalpy of Formation & Stability

The standard molar enthalpy of formation for 4-butoxybenzoic acid has been experimentally determined via static-bomb calorimetry as part of a broader study on 4-n-alkoxybenzoic acids (n=2, 4, 8) [1]. This data, combined with DSC measurements of solid-state phase transitions, provides a complete thermochemical profile essential for predicting thermal stability and reactivity in high-temperature processing environments [1][2].

Enthalpy of Formation

Method context

Static-bomb calorimetry (T=298.15 K, p°=0.1 MPa)

Enables thermodynamic modeling alongside ethoxy and octyloxy homologs

Exact value not provided in abstract; source INIS/RCAAP

Evidence Dimension	Enthalpy of Formation
Target Compound Data	Experimentally determined by static-bomb calorimetry (exact value not provided in abstract).
Comparator Or Baseline	4-ethoxybenzoic acid (n=2) and 4-octyloxybenzoic acid (n=8) in the same study.
Quantified Difference	Data is available for direct comparison within the same experimental framework, enabling accurate modeling of thermal behavior.
Conditions	T = 298.15 K, p° = 0.1 MPa, static-bomb calorimetry.

Why This Matters

Access to precise thermochemical data from a controlled study allows for accurate thermodynamic modeling and risk assessment during scale-up and high-temperature synthesis, which is not possible with less-studied analogs.

• [1] INIS Repository. Thermodynamic properties of isomeric iso-butoxybenzoic acids: Experimental and theoretical study. International Atomic Energy Agency. Retrieved from https://inis.iaea.org/. View Source
• [2] RCAAP. Thermodynamic Study of 4-n-Alkyloxybenzoic Acids. Retrieved from https://www.rcaap.pt/. View Source

4-Butoxybenzoic Acid: Key Applications

Nematic Liquid Crystal Displays

4-Butoxybenzoic acid is the ideal choice for synthesizing liquid crystal mixtures intended for nematic-phase-only devices. Its classification as a nematic liquid crystal (NLC) with a defined melting point (147–150 °C) ensures that the final formulation will not exhibit undesirable smectic phases, which can cause scattering and slow response times in display applications [1].

Supramolecular Dual-Phase Mesogens

This compound is uniquely suited for the creation of hydrogen-bonded supramolecular liquid crystals with a broad mesophase range. When complexed with trans-1,2-bis(4-pyridyl)ethylene (BPyE), it generates a smectic A phase (146–168 °C) followed by a nematic phase (168–177 °C), a property not achieved with shorter alkoxy chain analogs [2]. This enables the fabrication of materials with layered, smectic ordering for applications like optical storage and spatial light modulators.

Thermochemical Modeling & Process Development

The availability of its standard molar enthalpy of formation, determined alongside other homologs (n=2, 8) via static-bomb calorimetry, makes 4-butoxybenzoic acid a reliable reference compound for developing and validating thermodynamic models for the entire 4-alkoxybenzoic acid series [3]. This data is critical for engineers designing safe and efficient scale-up processes.

Antimycobacterial Agent Synthesis

Researchers focused on developing new treatments for tuberculosis and other mycobacterial infections should prioritize 4-butoxybenzoic acid as a key starting material. Its documented activity against M. tuberculosis and M. avium complex, along with its role as an intermediate in ethambutol synthesis, provides a validated entry point for medicinal chemistry programs .

Application

Selection Property

Validation Focus

Nematic-phase mesogen research

NLC classification and melt-processing window

POM texture analysis, DSC phase transition verification

Supramolecular dual-phase complexes

Ability to form SmA + N phases with bipyridyl co-formers

Complex stoichiometry, DSC/POM phase mapping

Thermochemical process modeling

Experimentally determined enthalpy of formation

Cross-validation with calorimetric data for homologs

Antimycobacterial screening intermediate

Reported in vitro activity context

Strain-panel MIC determination, target validation

• [1] Kuz'mina, L. G., Kucherepa, N. S., Pestov, S. M., Kochetov, A. N., Rukk, N. S., & Syrbu, S. A. (2009). Molecular and Crystal Structure of 4-Alkoxybenzoic Acids: Design of the Mesogenic Phase. Crystallography Reports, 54(5), 862–879. View Source
• [2] Kato, T., Fréchet, J. M. J., Wilson, P. G., Saito, T., Uryu, T., Fujishima, A., Jin, C., & Kaneuchi, F. (1993). Hydrogen-Bonded Liquid Crystals. Novel Mesogens Incorporating Nonmesogenic Bipyridyl Compounds through Complexation between H-Bond Donor and Acceptor Moieties. Chemistry of Materials, 5(8), 1094–1100. View Source
• [3] INIS Repository. Thermodynamic properties of isomeric iso-butoxybenzoic acids: Experimental and theoretical study. International Atomic Energy Agency. Retrieved from https://inis.iaea.org/. View Source